2-Bromo-5,6,7,8-tetrahydro-4H-thieno[2,3-D]azepine

• CAS RN: 873015-85-1
• Molecular Formula: C8H10BrNS
• Molecular Weight: 232.14 g/mol
• IUPAC Name: 2-bromo-5,6,7,8-tetrahydro-4H-thieno[2,3-d]azepine
• InChI: InChI=1S/C8H10BrNS/c9-8-5-6-1-3-10-4-2-7(6)11-8/h5,10H,1-4H2
• InChI Key: MCKWBRANODTGNH-UHFFFAOYSA-N
• Canonical SMILES: C1CNCCC2=C1C=C(S2)Br

Description

2-Bromo-5,6,7,8-tetrahydro-4H-thieno[2,3-D]azepine is a useful research compound. Its molecular formula is C8H10BrNS and its molecular weight is 232.14 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

The product of step g) (0.39 mmol) dissolved in ether (1 ml) was treated with 4 M HCl/dioxane (1 ml). The reaction mixture was stirred for 18 hours at ambient temperature. The resulting precipitate was filtered and washed with anhydrous diethyl ether to give the title compound as its HCl salt. 1H NMR (300 MHz, DMSO) δ 9.40 (s, 2H), 7.05 (s, 1H), 3.14-3.33 (m, 4H), 2.94-3.23 (m, 2H), 2.76-3.06 (m, 2H). MS: ESI (positive): 232, 234 (M+H).